Cas no 1363380-92-0 (tert-butyl 10-oxo-2,7-diazaspiro[4.5]decane-7-carboxylate)

• Product Name: tert-butyl 10-oxo-2,7-diazaspiro[4.5]decane-7-carboxylate
• CAS No: 1363380-92-0
• MF: C₁₃H₂₂N₂O₃
• MW: 254.325383663177
• CID: 4590957
• PubChem ID: 74788415
• Update Time: 2025-10-19

tert-butyl 10-oxo-2,7-diazaspiro[4.5]decane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• 7-Boc-10-oxo-2,7-diaza-spiro[4.5]decane
• tert-butyl 10-oxo-2,7-diazaspiro[4.5]decane-7-carboxylate
• SB20450
• P13031
• SCHEMBL17611722
• CS-0057492
• 1363380-92-0

• Inchi： 1S/C13H22N2O3/c1-12(2,3)18-11(17)15-7-4-10(16)13(9-15)5-6-14-8-13/h14H,4-9H2,1-3H3
• InChI Key： OTVWZPBRDNHFQV-UHFFFAOYSA-N
• SMILES： C1C2(C(=O)CCN(C(OC(C)(C)C)=O)C2)CCN1

Computed Properties

• Exact Mass: 254.16304257g/mol
• Monoisotopic Mass: 254.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl 10-oxo-2,7-diazaspiro[4.5]decane-7-carboxylate

Research Brief on tert-Butyl 10-oxo-2,7-diazaspiro[4.5]decane-7-carboxylate (CAS: 1363380-92-0)

The compound tert-butyl 10-oxo-2,7-diazaspiro[4.5]decane-7-carboxylate (CAS: 1363380-92-0) has recently gained attention in the field of chemical biology and pharmaceutical research due to its unique spirocyclic structure and potential applications in drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthetic pathways, biological activities, and therapeutic potential.

Recent studies have highlighted the importance of spirocyclic scaffolds in medicinal chemistry, particularly for their ability to modulate protein-protein interactions and improve drug-like properties. The tert-butyl 10-oxo-2,7-diazaspiro[4.5]decane-7-carboxylate serves as a key intermediate in the synthesis of more complex molecules targeting neurological disorders and inflammatory diseases. Its structural features, including the spiro center and carbonyl group, contribute to enhanced metabolic stability and bioavailability compared to linear analogs.

In synthetic chemistry, novel methodologies have been developed for the efficient preparation of this compound. A 2023 publication in the Journal of Medicinal Chemistry described an improved asymmetric synthesis route using chiral auxiliaries, achieving >95% enantiomeric excess. This advancement addresses previous challenges in stereocontrol during spirocycle formation, enabling more efficient production of optically pure intermediates for drug development.

Biological evaluations have revealed promising activity profiles for derivatives of tert-butyl 10-oxo-2,7-diazaspiro[4.5]decane-7-carboxylate. Research teams have reported selective inhibition of kinase targets involved in neurodegenerative pathways, with IC50 values in the low micromolar range. Particularly noteworthy is its activity against tau protein aggregation, suggesting potential applications in Alzheimer's disease therapeutics.

From a drug development perspective, the compound's physicochemical properties have been extensively characterized. Computational studies predict favorable blood-brain barrier penetration, supported by experimental logP measurements of 2.1-2.3. These characteristics, combined with demonstrated in vitro stability in human liver microsomes, position this scaffold as a valuable starting point for CNS-targeted drug discovery programs.

Ongoing research is exploring structure-activity relationships around the spirocyclic core, with modifications to the carbonyl group and nitrogen substituents showing significant impacts on target affinity and selectivity. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, particularly for neurological indications.

In conclusion, tert-butyl 10-oxo-2,7-diazaspiro[4.5]decane-7-carboxylate represents an important building block in modern medicinal chemistry. Its unique structural features and demonstrated biological activities make it a promising scaffold for the development of novel therapeutics. Future research directions likely include further optimization of synthetic routes, expansion of structure-activity relationship studies, and advancement of lead compounds into clinical development.